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Compound of Interest

Compound Name: 2-Bromoethyl Methyl Sulfone

Cat. No.: B042309 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromoethyl Methyl Sulfone (CAS No. 16523-02-7). Due to the limited availability of a

comprehensive Safety Data Sheet (SDS) for this specific compound, this document

extrapolates safety protocols from structurally related chemicals and general laboratory safety

principles. It is imperative to handle this chemical with a high degree of caution, assuming it

may possess significant hazards.

Hazard Identification and Data
While a complete toxicological profile for 2-Bromoethyl Methyl Sulfone is not readily

available, GHS hazard statements for this compound include H315 (Causes skin irritation),

H318 (Causes serious eye damage), and H335 (May cause respiratory irritation).[1] Information

on similar bromo- and sulfone-containing organic compounds suggests potential for toxicity and

other hazards. All handling should be conducted under the assumption of these and potentially

greater risks.
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Property Value Source/Notes

Molecular Formula C3H7BrO2S [1]

Molecular Weight 187.06 g/mol [1]

GHS Hazard Statements H315, H318, H335

[1] Indicates potential for skin

irritation, serious eye damage,

and respiratory irritation.

Assumed Hazards
Flammable, Harmful if

swallowed

Based on data for similar

compounds like 2-Bromoethyl

methyl ether.[2][3]

Precautionary measures for

flammability should be taken.

Storage Conditions Cool, dry, well-ventilated area

General recommendation for

reactive organic halides.[2][4]

[5] Keep container tightly

closed.

Operational and Disposal Plans
Adherence to the following procedural steps is mandatory to ensure personnel safety and

proper chemical management.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Double-gloving

is recommended.

Eye and Face Protection: Use chemical safety goggles and a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2]

Skin and Body Protection: A flame-retardant lab coat and chemically resistant apron are

required. Ensure full-length pants and closed-toe shoes are worn.
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Respiratory Protection: All handling of solid or volatile forms of 2-Bromoethyl Methyl
Sulfone must be conducted in a certified chemical fume hood to avoid inhalation of dust or

vapors.[6]

Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and clutter-free.

Verify that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary equipment and reagents before handling the compound.

Have appropriate spill cleanup materials (e.g., absorbent pads, neutralizer) available.

Weighing and Transfer:

Conduct all weighing and transfers of 2-Bromoethyl Methyl Sulfone within the chemical

fume hood.

Use non-sparking tools to prevent ignition sources.[2][4][5]

Ground all equipment during transfers to prevent static discharge.[5]

Keep the container tightly closed when not in use.[2][6]

During the Experiment:

Avoid direct contact with the skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory area.[2][6][7]

Maintain good laboratory hygiene; wash hands thoroughly after handling, before breaks,

and at the end of the workday.[6]

Spill and Emergency Procedures
Small Spills:
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Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.[2]

Clean the spill area with an appropriate solvent and then with soap and water.

Large Spills:

Evacuate the laboratory immediately and alert safety personnel.

Prevent entry into the affected area.

Allow trained emergency responders to handle the cleanup.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.[5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.[5][6] Seek medical attention if irritation

persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[5][6]

Disposal Plan
All waste containing 2-Bromoethyl Methyl Sulfone must be treated as hazardous waste.

Waste Collection:
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Collect all contaminated solids, liquids, and disposable PPE in a designated, sealed, and

clearly labeled hazardous waste container.

Do not mix with incompatible waste streams.

Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.[6] Do not

empty into drains or the environment.[6]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling 2-
Bromoethyl Methyl Sulfone.
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Caption: Workflow for Safe Handling of 2-Bromoethyl Methyl Sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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